93-08-3

2-Acetylnaphthalene

In Stock

• CAS RN:
• 93-08-3

• Formula:
• C12H10O

• InChI:
• InChI=1S/C12H10O/c1-9(13)11-7-6-10-4-2-3-5-12(10)8-11/h2-8H,1H3

• InChIKey:
• XSAYZAUNJMRRIR-UHFFFAOYSA-N

• 2-Acetonaphthone undergoes efficient photoreduction in the presence of tri-n-butylstannane as hydrogen donor. It is solubilized in air-saturated sodium dodecyl sulphate micelles in D₂O or H₂O by pulsed nitrogen laser photolysis for triplet sensitized production of singlet oxygen.
  Methyl β -naphthyl ketone can be used as a flavoring agent for its orange blossom like odor.
  2-acetylnaphthalene is a naphthyl ketone that is naphthalene substituted at position 2 by an acetyl group.
  Methyl beta-naphthyl ketone, also known as 2-acetonaphthone or 1-(2-naphthalenyl)-ethanone, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Methyl beta-naphthyl ketone exists as a solid and is considered to be practically insoluble (in wat...

Chromane

In Stock

• CAS RN:
• 493-08-3

• Formula:
• C9H10O

• InChI:
• InChI=1S/C9H10O/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,4,6H,3,5,7H2

• InChIKey:
• VZWXIQHBIQLMPN-UHFFFAOYSA-N

• Chromane is a benzopyran consisting of a pyran ring having a benzene ring ortho-fused across positions 2 and 3.

methyl 4-chloro-2-methylquinoline-3-carboxylate

In Stock

• CAS RN:
• 50593-08-3

• Formula:
• C12H10ClNO2

• Methyl 4-chloro-2-methylquinoline-3-carboxylate is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.7. The purity is usually 95%.

Quinalphos-methyl

• CAS RN:
• 13593-08-3

• Formula:
• C10H11N2O3PS

• InChI:
• InChI=1S/C10H11N2O3PS/c1-13-16(17,14-2)15-10-7-11-8-5-3-4-6-9(8)12-10/h3-7H,1-2H3

• InChIKey:
• RNGDKAQQWUYBAS-UHFFFAOYSA-N

• Quinalphos-methyl is a useful research compound. Its molecular formula is C10H11N2O3PS and its molecular weight is 270.25 g/mol. The purity is usually 95%.

1-(4-Methylphenyl)piperazine

In Stock

• CAS RN:
• 39593-08-3

• Formula:
• C11H16N2

• InChI:
• InChI=1S/C11H16N2/c1-10-2-4-11(5-3-10)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3

• InChIKey:
• ONEYFZXGNFNRJH-UHFFFAOYSA-N

• 1-(4-Methylphenyl)piperazine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.

4-Toluidine-d7 (Major)

In Stock

• CAS RN:
• 68693-08-3

• Formula:
• C7H9N

• InChI:
• InChI=1S/C7H9N/c1-6-2-4-7(8)5-3-6/h2-5H,8H2,1H3/i1D3,2D,3D,4D,5D

• InChIKey:
• RZXMPPFPUUCRFN-AAYPNNLASA-N

• 4-Toluidine-d7 (Major), also known as 4-Toluidine-d7 (Major), is a useful research compound. Its molecular formula is C7H9N and its molecular weight is 114.199. The purity is usually 95%.

4-[(6-Chloropyridin-2-yl)carbonyl]morpholine

In Stock

• CAS RN:
• 720693-08-3

• Formula:
• C10H11ClN2O2

• InChI:
• InChI=1S/C10H11ClN2O2/c11-9-3-1-2-8(12-9)10(14)13-4-6-15-7-5-13/h1-3H,4-7H2

• InChIKey:
• JZBUENPYRBPTJG-UHFFFAOYSA-N

• 4-[(6-Chloropyridin-2-yl)carbonyl]morpholine is a useful research compound. Its molecular formula is C10H11ClN2O2 and its molecular weight is 226.66 g/mol. The purity is usually 95%.

2,3-Dimethyl-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-08-3

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-8-6-11-20(17(16)2)21(23)19-10-7-9-18(14-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3

• InChIKey:
• FHIQJOWGIKARCW-UHFFFAOYSA-N

• 2,3-Dimethyl-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

N-(4-amino-2-chlorophenyl)propanamide

In Stock

• CAS RN:
• 754193-08-3

• Formula:
• C9H11ClN2O

• InChI:
• InChI=1S/C9H11ClN2O/c1-2-9(13)12-8-4-3-6(11)5-7(8)10/h3-5H,2,11H2,1H3,(H,12,13)

• InChIKey:
• GQPGEZWAHOTHOW-UHFFFAOYSA-N

• N-(4-amino-2-chlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.

4-Chloro-6-fluoro-2-(methylthio)quinazoline

In Stock

• CAS RN:
• 864293-08-3

• Formula:
• C9H6ClFN2S

• InChI:
• InChI=1S/C9H6ClFN2S/c1-14-9-12-7-3-2-5(11)4-6(7)8(10)13-9/h2-4H,1H3

• InChIKey:
• FQBIRRSPJQSOPW-UHFFFAOYSA-N

• 4-Chloro-6-fluoro-2-(methylthio)quinazoline is a useful research compound. Its molecular formula is C9H6ClFN2S and its molecular weight is 228.67 g/mol. The purity is usually 95%.

N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide

In Stock

• CAS RN:
• 199593-08-3

• Formula:
• C33H35N3O8

• InChI:
• InChI=1S/C33H35N3O8/c1-21(37)34-28-18-19-36(32(39)35-28)31-30(42-4)29(38)27(44-31)20-43-33(22-8-6-5-7-9-22,23-10-14-25(40-2)15-11-23)24-12-16-26(41-3)17-13-24/h5-19,27,29-31,38H,20H2,1-4H3,(H,34,35,37,39)/t27-,29-,30-,31-/m1/s1

• InChIKey:
• FINUHOJILDNELQ-PMFUCWTESA-N

• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C33H35N3O8 and its molecular weight is 601.656. The purity is usually 95%.

3-Chloro-2-(3,5-dibromopyrazol-1-yl)pyridine

In Stock

• CAS RN:
• 1116493-08-3

• Formula:
• C8H4Br2ClN3

• InChI:
• InChI=1S/C8H4Br2ClN3/c9-6-4-7(10)14(13-6)8-5(11)2-1-3-12-8/h1-4H

• InChIKey:
• XHLGXCSAICVHNH-UHFFFAOYSA-N

• 3-Chloro-2-(3,5-dibromopyrazol-1-yl)pyridine is a useful research compound. Its molecular formula is C8H4Br2ClN3 and its molecular weight is 337.4. The purity is usually 95%.

4-Methyl-5-(piperazin-1-ylmethyl)thiophene-2-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1242993-08-3

• Formula:
• C11H17ClN2O2S

• InChI:
• InChI=1S/C11H16N2O2S.ClH/c1-8-6-9(11(14)15)16-10(8)7-13-4-2-12-3-5-13;/h6,12H,2-5,7H2,1H3,(H,14,15);1H

• InChIKey:
• XZNXBFXOEYAWOP-UHFFFAOYSA-N

• 4-Methyl-5-(piperazin-1-ylmethyl)thiophene-2-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O2S and its molecular weight is 276.78 g/mol. The purity is usually 95%.

N-(4-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1797893-08-3

• Formula:
• C16H17N3O3S

• InChI:
• InChI=1S/C16H17N3O3S/c1-11(20)18-13-4-2-12(3-5-13)8-15(21)19-9-14(10-19)22-16-17-6-7-23-16/h2-7,14H,8-10H2,1H3,(H,18,20)

• InChIKey:
• UEDQRWWQZDRLBB-UHFFFAOYSA-N

• N-(4-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.

1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1250693-08-3

• Formula:
• C9H10N4

• InChI:
• InChI=1S/C9H10N4/c1-7-2-4-11-9(6-7)13-8(10)3-5-12-13/h2-6H,10H2,1H3

• InChIKey:
• DKLPWHGNIJCMIX-UHFFFAOYSA-N

• 1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C9H10N4 and its molecular weight is 174.2 g/mol. The purity is usually 95%.